4-[3-(1,4-diazepan-1-ylcarbonyl)-4-fluorobenzyl]phthalazin-1(2H)-one

• IUPAC Name: 4-[[3-(1,4-diazepane-1-carbonyl)-4-fluorophenyl]methyl]-2H-phthalazin-1-one
• InChI: InChI=1S/C21H21FN4O2/c22-18-7-6-14(12-17(18)21(28)26-10-3-8-23-9-11-26)13-19-15-4-1-2-5-16(15)20(27)25-24-19/h1-2,4-7,12,23H,3,8-11,13H2,(H,25,27)
• InChI Key: HGEPGGJUGUMFHT-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)C(=O)C2=C(C=CC(=C2)CC3=NNC(=O)C4=CC=CC=C43)F
• Molecular Formula: C21H21FN4O2
• Molecular Weight: 380.4 g/mol
• CAS No.: 763111-49-5

Description

KU-0058948 is a poly (ADP-ribose) polymerase inhibitor that has shown significant potential in inducing cell cycle arrest and apoptosis in primary myeloid leukemic cells and myeloid leukemic cell lines in vitro . This compound is particularly noted for its role in targeting DNA repair mechanisms, making it a promising candidate for cancer therapy .

Scientific Research Applications

KU-0058948 has a wide range of applications in scientific research, particularly in the fields of chemistry, biology, and medicine:

Chemistry: Used as a tool to study DNA repair mechanisms and the role of poly (ADP-ribose) polymerase in cellular processes.

Biology: Employed in research on cell cycle regulation and apoptosis, particularly in cancer cells.

Medicine: Investigated as a potential therapeutic agent for the treatment of various cancers, including myeloid leukemia.

Industry: Utilized in the development of new drugs and therapeutic strategies targeting DNA repair pathways.

Preparation Methods

Synthetic Routes and Reaction Conditions

The specific synthetic routes and reaction conditions are proprietary and typically involve the use of advanced organic synthesis techniques .

Industrial Production Methods

Industrial production of KU-0058948 is carried out under stringent conditions to ensure high purity and yield. The process involves large-scale synthesis using optimized reaction conditions, followed by purification steps such as crystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

KU-0058948 primarily undergoes reactions typical of poly (ADP-ribose) polymerase inhibitors. These include:

Oxidation: Involves the addition of oxygen or the removal of hydrogen.

Reduction: Involves the addition of hydrogen or the removal of oxygen.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in the reactions involving KU-0058948 include oxidizing agents, reducing agents, and various catalysts. The conditions typically involve controlled temperatures and pH levels to ensure the desired reaction pathways .

Major Products

The major products formed from the reactions of KU-0058948 depend on the specific reaction conditions and reagents used. These products are often intermediates in the synthesis of more complex molecules or derivatives of KU-0058948 with enhanced biological activity .

Mechanism of Action

KU-0058948 exerts its effects by inhibiting the activity of poly (ADP-ribose) polymerase, an enzyme involved in the repair of DNA damage. By blocking this enzyme, KU-0058948 induces cell cycle arrest and apoptosis in cancer cells, particularly those with defects in DNA repair mechanisms . The molecular targets of KU-0058948 include poly (ADP-ribose) polymerase and other proteins involved in DNA repair pathways .

Comparison with Similar Compounds

KU-0058948 is unique among poly (ADP-ribose) polymerase inhibitors due to its high specificity and potency. Similar compounds include:

PJ34: Another poly (ADP-ribose) polymerase inhibitor with similar mechanisms of action but different chemical structure.

Olaparib: A well-known poly (ADP-ribose) polymerase inhibitor used in the treatment of certain types of cancer.

Rucaparib: Another poly (ADP-ribose) polymerase inhibitor with applications in cancer therapy.

KU-0058948 stands out due to its specific targeting of myeloid leukemic cells and its potential for use in combination therapies .

Synthesis routes and methods

Procedure details

The synthesis was carried out according to the method described in (a) above using 2-fluoro-5-(4-oxo-3,4-dihydrophthalazin-1-ylmethyl)benzoic acid (B) and tert-butyl 1-homopiperazinecarboxylate to yield 4-[3-([1,4]diazepane-1-carbonyl)benzyl]-2H-phthalazin-1-one (4) as a yellow crystalline solid (5.3 g, 68%); m/z [M+1]+ 381 (97% purity); δH 2.6-3.8 (10H, m), 4.4 (2H, s), 7.2-7.5 (3H, m), 7.7-8.0 (3H, m), 8.2-8.3 (1H, m), 12.6 (1H, s).